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Compound of Interest

Compound Name: Elatol

Cat. No.: B1200643 Get Quote

Elatol, a halogenated sesquiterpene derived from the red algae Laurencia, has emerged as a

promising natural compound with potent antitumor properties. This guide provides an objective

comparison of Elatol's performance against other established and investigational anticancer

agents, supported by experimental data. It is intended for researchers, scientists, and drug

development professionals seeking to evaluate the therapeutic potential of Elatol.

Comparative Analysis of In Vitro Cytotoxicity
The antitumor activity of Elatol and its comparators has been evaluated across a range of

human cancer cell lines. The following table summarizes the half-maximal inhibitory

concentration (IC50) and half-maximal cytotoxic concentration (CC50) values, providing a

quantitative measure of their potency. It is important to note that direct comparison of these

values should be approached with caution, as experimental conditions such as incubation

times and specific assays used may vary between studies.
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Compound Cell Line Cancer Type
IC50/CC50
(µM)

Reference(s)

Elatol A549
Non-Small Cell

Lung Cancer
6.24 [1]

RD
Rhabdomyosarc

oma
14.24

Silvestrol HT-29 Colon Cancer 0.0007 - 0.004 [2][3]

PC-3 Prostate Cancer ~0.06 [4]

A549
Non-Small Cell

Lung Cancer
0.00942 [3]

MCF-7 Breast Cancer ~0.003 [5]

T-47D Breast Cancer ~0.001 [5]

MV4-11
Acute Myeloid

Leukemia
0.0027 - 0.011 [2][6][7][8]

U87 Glioblastoma 0.013 [9]

U251 Glioblastoma 0.023 [9]

Tigecycline HepG2
Hepatocellular

Carcinoma
1.723 [10]

Huh7
Hepatocellular

Carcinoma
7.695 [10]

A375 Melanoma 7.24 - 82.0 [11][12][13]

COLO 829 Melanoma 19.2 - 91.5 [12]

MCF-7 Breast Cancer 10 - 25 [14]

T-47D Breast Cancer 10 - 25 [14]

Mechanism of Action: Signaling Pathways
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Elatol exerts its antitumor effects through a multi-faceted mechanism of action, primarily by

inhibiting protein synthesis. It targets the eukaryotic initiation factor 4A (eIF4A), a key

component of the translation initiation complex, and also disrupts mitochondrial translation.

This dual inhibition leads to cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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